Cas no 501892-90-6 (3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester)

• Product Name: 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester
• CAS No: 501892-90-6
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• MDL: MFCD18910295
• CID: 1040718
• PubChem ID: 22481688
• Update Time: 2025-11-01

3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromobenzofuran-5-carboxylate
• Methyl 3-bromo-1-benzofuran-5-carboxylate
• 3-Bromo-benzofuran-5-carboxylic acid methyl ester
• CUVRUZJEZNNRPF-UHFFFAOYSA-N
• MFCD18910295
• Methyl3-bromobenzofuran-5-carboxylate
• SB37367
• BVA89290
• D82482
• SCHEMBL3494354
• Methyl-3-bromobenzofuran-5-carboxylate
• 501892-90-6
• DTXSID60626043
• CS-0150781
• AKOS016006438
• DB-334810
• BS-17118
• 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester

• MDL： MFCD18910295
• Inchi： 1S/C10H7BrO3/c1-13-10(12)6-2-3-9-7(4-6)8(11)5-14-9/h2-5H,1H3
• InChI Key： CUVRUZJEZNNRPF-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 253.95786g/mol
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4Ų

3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester

3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester (CAS No. 501892-90-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester, identified by its CAS number 501892-90-6, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural composition, featuring a brominated benzofuran core with an ester functional group, makes it a valuable building block for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

Benzofuran derivatives have long been recognized for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Among these derivatives, the presence of a bromine substituent at the 3-position and an ester group at the 5-position confers additional reactivity and functionalization possibilities. The methyl ester moiety, in particular, enhances solubility and metabolic stability, making it an attractive feature for drug design.

The synthesis of 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of a benzofuran precursor followed by esterification. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These synthetic strategies underscore the compound's accessibility and scalability for industrial applications.

In recent years, there has been growing interest in leveraging 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester as a scaffold for drug discovery. Its structural features allow for facile modifications through nucleophilic aromatic substitution or Suzuki-Miyaura coupling, enabling the creation of libraries of analogs for high-throughput screening. This flexibility has been exploited in the development of kinase inhibitors, which are critical in targeted cancer therapies. For instance, researchers have utilized this compound to synthesize novel inhibitors that disrupt aberrant signaling pathways in tumor cells.

The compound's potential extends beyond oncology. Emerging studies suggest its utility in addressing neurological disorders by acting on specific receptor targets. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune binding interactions with biological macromolecules. Preliminary findings indicate that certain derivatives exhibit neuroprotective effects, making them promising candidates for further investigation.

Another exciting application lies in the field of materials science. The aromatic nature of benzofuran derivatives contributes to their photophysical properties, making them suitable for use in organic electronics and optoelectronic devices. Researchers are exploring modifications to 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester to enhance its performance as a light-emitting material or a component in photovoltaic cells. These applications highlight the compound's versatility beyond traditional pharmaceuticals.

The regulatory landscape surrounding 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester is favorable for research and development purposes. As it does not fall under restricted categories such as hazardous chemicals or precursor materials for controlled substances, it can be handled and synthesized with standard laboratory protocols. This accessibility is crucial for academic and industrial researchers aiming to incorporate this intermediate into their projects without undue regulatory hurdles.

In conclusion, 3-Bromo-benzofuran-5-carboxylic Acid Methyl Ester (CAS No. 501892-90-6) stands out as a multifaceted compound with broad utility in pharmaceuticals and materials science. Its structural attributes enable diverse chemical modifications, facilitating the development of innovative therapeutics and advanced materials. As research continues to uncover new applications, this intermediate is poised to play an increasingly significant role in scientific endeavors across multiple disciplines.